5-[4-(4-chlorobenzoyl)-1-piperazinyl]-N-isobutyl-2-nitroaniline

• IUPAC Name: (4-chlorophenyl)-[4-[3-(2-methylpropylamino)-4-nitrophenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H25ClN4O3/c1-15(2)14-23-19-13-18(7-8-20(19)26(28)29)24-9-11-25(12-10-24)21(27)16-3-5-17(22)6-4-16/h3-8,13,15,23H,9-12,14H2,1-2H3
• InChI Key: ROCUCRLKZPFRMF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=C(C=CC(=C1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C21H25ClN4O3
• Molecular Weight: 416.9 g/mol

Description

5-[4-(4-chlorobenzoyl)-1-piperazinyl]-N-isobutyl-2-nitroaniline, commonly known as CNB-001, is a novel compound that has gained attention in the scientific community due to its potential therapeutic properties. CNB-001 belongs to the family of nitroanilines and has been studied extensively for its neuroprotective effects.

Mechanism of Action

The mechanism of action of CNB-001 involves the activation of the Nrf2/ARE pathway, which is a key regulator of antioxidant and anti-inflammatory responses. CNB-001 activates the Nrf2/ARE pathway by increasing the nuclear translocation of Nrf2 and the expression of its downstream target genes, including antioxidant enzymes and phase II detoxifying enzymes. CNB-001 also inhibits the activation of NF-κB, a key mediator of inflammation, and reduces the expression of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
CNB-001 has been shown to have several biochemical and physiological effects, including the upregulation of antioxidant enzymes, the inhibition of pro-inflammatory cytokines, and the reduction of oxidative stress. CNB-001 has also been found to improve mitochondrial function, reduce apoptosis, and increase the levels of brain-derived neurotrophic factor (BDNF), a key neurotrophic factor involved in neuronal survival and plasticity.

Advantages and Limitations for Lab Experiments

CNB-001 has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. CNB-001 is also relatively easy to synthesize and has good yields. However, CNB-001 has some limitations, including its high cost and limited availability. CNB-001 is also a relatively new compound and requires further studies to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of CNB-001. One area of research is the development of CNB-001 as a potential therapeutic agent for neurodegenerative diseases, such as Alzheimer's disease, Parkinson's disease, and traumatic brain injury. Another area of research is the investigation of the molecular mechanisms underlying the neuroprotective effects of CNB-001. Further studies are also needed to determine the safety and efficacy of CNB-001 in humans and to optimize its pharmacokinetic and pharmacodynamic properties. Finally, the development of new analogs of CNB-001 with improved properties and efficacy is another area of future research.

Scientific Research Applications

CNB-001 has been extensively studied for its neuroprotective effects in various in vitro and in vivo models of neurodegenerative diseases. It has been shown to protect neurons from oxidative stress, inflammation, and excitotoxicity. CNB-001 has been found to increase the levels of antioxidant enzymes, reduce the levels of pro-inflammatory cytokines, and inhibit the activation of microglia and astrocytes. CNB-001 has also been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and traumatic brain injury.